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Compound of Interest

Compound Name: 4-Amino-3,5-diiodobenzoic acid

Cat. No.: B1265519

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential safety and logistical
information for the proper disposal of 4-Amino-3,5-diiodobenzoic acid (CAS No. 2122-61-4),
ensuring compliance with safety regulations and minimizing environmental impact.

l. Safety and Hazard Profile

4-Amino-3,5-diiodobenzoic acid is a benzoic acid compound that requires careful handling
due to its potential hazards.[1] According to the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals, this substance is classified as causing skin irritation,
serious eye irritation, and may cause respiratory irritation.[2]

Quantitative Data Summary:

Property Value Source

Molecular Formula C7H5I2NO2 PubChem|[2]

Molecular Weight 388.93 g/mol PubChem][2]

CAS Number 2122-61-4 Santa Cruz Biotechnology[1]
Purity >90% Santa Cruz Biotechnology[1]
Hazard Statements H315, H319, H335 PubChem|[2]
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Hazard Statements:
e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Il. Personal Protective Equipment (PPE) and
Handling

When handling 4-Amino-3,5-diiodobenzoic acid, it is crucial to use appropriate personal
protective equipment to prevent exposure.

o Hand Protection: Wear chemical-impermeable gloves. Gloves must be inspected before use,
and proper glove removal technique should be followed.

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Always work in a well-ventilated area, such as a fume hood, to minimize inhalation of dust or
vapors.[3] Avoid formation of dust and aerosols.[3]

lll. Step-by-Step Disposal Protocol

Under no circumstances should 4-Amino-3,5-diiodobenzoic acid be disposed of down the
drain or in regular solid waste.[4] The following protocol outlines the necessary steps for its
safe disposal:

o Waste Identification and Segregation:

o Clearly identify all waste containing 4-Amino-3,5-diiodobenzoic acid.
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o Segregate this waste from other laboratory waste streams to prevent accidental mixing
with incompatible materials.[4]

o Container Selection and Labeling:

o Use a dedicated, leak-proof, and sealable container for the collection of the waste.[4] The
container must be compatible with the chemical.

o Label the container clearly with "Hazardous Waste" and the full chemical name: "4-Amino-
3,5-diiodobenzoic acid".[4] Include the date when the first waste was added.

e Waste Accumulation and Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from general laboratory traffic.[4]

o Ensure the storage area is cool and dry.[4]
¢ Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

[3]4]

o Provide the EHS or contractor with accurate information about the waste contents.[4] One
approved disposal method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

e Record Keeping:

o Maintain a detailed log of the accumulated hazardous waste, including the chemical name,
guantity, and date of disposal.[4]

IV. Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate Personnel: Evacuate personnel from the immediate area.[3]
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e Ensure Ventilation: Ensure adequate ventilation.[3]

o Personal Protection: Wear the appropriate personal protective equipment as outlined in
Section I1.[3]

e Containment and Cleanup:
o Avoid creating dust.[3]
o Sweep up the spilled material and place it into a suitable, closed container for disposal.[3]

o Do not let the product enter drains.[3]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-

Amino-3,5-diiodobenzoic acid.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_703164394_4-Amino-3,5-DichloroBenzoicAcid-CASNO-56961-25-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_703164394_4-Amino-3,5-DichloroBenzoicAcid-CASNO-56961-25-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_703164394_4-Amino-3,5-DichloroBenzoicAcid-CASNO-56961-25-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_703164394_4-Amino-3,5-DichloroBenzoicAcid-CASNO-56961-25-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_703164394_4-Amino-3,5-DichloroBenzoicAcid-CASNO-56961-25-2-MSDS.pdf
https://www.benchchem.com/product/b1265519?utm_src=pdf-body
https://www.benchchem.com/product/b1265519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Waste Generation & Identification

Start: Waste containing
4-Amino-3,5-diiodobenzoic acid generated

Identify and Segregate Waste

f
i

Containerization & Labeling

elect Leak-Proof,
Compatible Container

Label as 'Hazardous Waste'
with Chemical Name and Date

i
Himi

Storage

Store in Designated,
Well-Ventilated, Secure Area

|

No
Disposal Arrangemen|
Contact Institutional EHS Follow Accidental
or Licensed Contractor Release Measures

Q:’rovide Accurate Waste Informatior)

Final Disposal & Documentation
Professional Disposal
(e.g., Incineration)

Maintain Disposal Log

A

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-Amino-3,5-diiodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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